![molecular formula C51H103NO26 B1192114 Amino-PEG24-acid](/img/structure/B1192114.png)
Amino-PEG24-acid
Overview
Description
Amino-PEG24-acid is a PEG derivative containing an amino group with a terminal carboxylic acid. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond.
Scientific Research Applications
Enhancing Target Recognition in Biomedical Applications
A study by Du, Jin, and Jiang (2018) highlights the use of long polyethylene glycol (PEG) chains, specifically PEG24, in creating a bifunctional platform that enhances target recognition in biomedical applications. This platform combines protein resistance with high sensitivity for biomolecules, improving the recognition capacity in complex biological environments (Du, Jin, & Jiang, 2018).
Optoelectronic Properties in Biocompatible Materials
Research conducted by Diaferia et al. (2017) investigated the structural behavior and optoelectronic properties of biocompatible materials obtained through the self-assembly of hexaphenylalanines modified with PEG chains of different lengths, including PEG24. They found that the length of the PEG chain modulates the structural organization and photoluminescent emission of these materials (Diaferia et al., 2017).
Development of HER2-targeted SPECT Imaging Probe
Du et al. (2020) developed a novel HER2-targeted SPECT imaging probe using a retro-inverso D-peptide (RDH6) PEGylated with varying chain lengths, including PEG24. This probe demonstrated high tumor uptake and specificity, suggesting potential for clinical screening of HER2-positive breast patients (Du et al., 2020).
Site-Specific PEGylation of Proteins for Improved Pharmacokinetics
Nischan and Hackenberger (2014) discussed the advancement in site-specific PEGylation of proteins, highlighting the use of PEG, including PEG24, for stabilizing proteins in vivo, improving pharmacokinetics and therapeutic efficacy (Nischan & Hackenberger, 2014).
Biocompatible and Reducible Micelles for Drug Delivery
Lu et al. (2015) reported on the design and development of biocompatible and reductively degradable α-amino acid-based poly(disulfide urethane) micelles, including PEG-AAPU(SS)-PEG, for triggered intracellular drug release. This study shows the potential of such micelles as a platform for anticancer drug delivery (Lu et al., 2015).
Peptide PEGylation Chemistry for Pharmaceutical Applications
Roberts et al. (2002) reviewed the chemistry of PEGylation, focusing on peptides and proteins. They discussed how PEG conjugation, including the use of PEG24, shields antigenic and immunogenic epitopes and alters biodistribution, enhancing the therapeutic potential of peptides and proteins (Roberts, Bentley, & Harris, 2002).
Properties
IUPAC Name |
3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C51H103NO26/c52-2-4-56-6-8-58-10-12-60-14-16-62-18-20-64-22-24-66-26-28-68-30-32-70-34-36-72-38-40-74-42-44-76-46-48-78-50-49-77-47-45-75-43-41-73-39-37-71-35-33-69-31-29-67-27-25-65-23-21-63-19-17-61-15-13-59-11-9-57-7-5-55-3-1-51(53)54/h1-50,52H2,(H,53,54) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNGHAJYOUCOMLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C51H103NO26 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1146.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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